Cas no 1393477-19-4 (Methyl 5-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: Methyl 5-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 1393477-19-4
• MF: C₁₄H₁₈BNO₆
• MW: 307.106824398041
• CID: 4593645
• PubChem ID: 68281426
• Update Time: 2025-11-07

Methyl 5-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 5-Nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzoic acid, methyl ester
• MFCD23379498
• DB-125323
• C14H18BNO6
• SCHEMBL12475247
• CS-0097477
• methyl 5-nitro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 5-Nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzoicacid,methylester
• ULTODKVHKCAZQT-UHFFFAOYSA-N
• EN300-363386
• Benzoic acid, 5-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• 1393477-19-4
• E77558
• BS-47222
• Methyl 5-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

• MDL： MFCD23379498
• Inchi： 1S/C14H18BNO6/c1-13(2)14(3,4)22-15(21-13)11-7-6-9(16(18)19)8-10(11)12(17)20-5/h6-8H,1-5H3
• InChI Key： ULTODKVHKCAZQT-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2C(=O)OC)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6
• Molecular Weight: g/mol

Additional information on Methyl 5-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Comprehensive Overview of Methyl 5-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 1393477-19-4)

Methyl 5-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 1393477-19-4) is a specialized boronic ester derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronates, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic chemistry. Its unique structure, featuring a nitro group and a methyl ester, enhances its reactivity and versatility in constructing complex molecular architectures.

The growing interest in boron-containing compounds stems from their applications in drug discovery, agrochemicals, and advanced materials. Researchers frequently search for "boronic ester synthesis" or "applications of arylboronates," reflecting the demand for innovative methodologies. Methyl 5-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate addresses these needs by offering a stable, handleable precursor for C-C bond formation, a critical step in developing bioactive molecules and functional materials.

In pharmaceutical contexts, this compound is often explored for its potential in protease inhibitor design and kinase-targeted therapies. Its nitro group allows further functionalization, making it a valuable scaffold for medicinal chemists. Recent trends highlight searches like "nitroarylboronates in drug development" or "methyl ester boronate derivatives," underscoring its relevance in cutting-edge research.

From a synthetic perspective, the compound’s dioxaborolane ring provides exceptional stability against hydrolysis, a common challenge in boronic acid chemistry. This attribute aligns with the industry’s shift toward "air-stable boron reagents," a topic gaining traction in academic and industrial forums. Its compatibility with diverse reaction conditions further solidifies its role in high-throughput screening and combinatorial chemistry.

Environmental and sustainability considerations also drive interest in Methyl 5-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate. As green chemistry principles gain prominence, queries like "eco-friendly boronate reagents" or "sustainable coupling reactions" emphasize the need for efficient, low-waste methodologies. This compound’s recyclability and minimal byproduct generation position it as a forward-thinking choice for green synthesis.

In material science, its electron-withdrawing nitro group and planar aromatic core make it a candidate for designing organic semiconductors and photovoltaic materials. Searches such as "boron-based electronic materials" or "nitroarylboronates in OLEDs" reflect this interdisciplinary appeal. Its integration into π-conjugated systems demonstrates its versatility beyond traditional synthetic roles.

Quality control and analytical characterization of Methyl 5-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate are critical for reproducibility. Techniques like NMR spectroscopy, HPLC, and mass spectrometry are routinely employed, as indicated by searches for "boronate purity analysis." Suppliers and researchers prioritize batch-to-batch consistency to ensure optimal performance in sensitive applications.

In summary, Methyl 5-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 1393477-19-4) is a multifaceted compound bridging gaps between synthetic chemistry, pharmaceuticals, and materials engineering. Its alignment with trending topics like "sustainable synthesis" and "functional materials" ensures its continued prominence in scientific discourse. As research evolves, this boronic ester will undoubtedly remain a key player in innovation-driven fields.